(4R,4Ar,7R,7aS)-3-methyl-7-[(5-nitropyridin-2-yl)disulfanyl]-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-9-ol
(4R,4Ar,7R,7aS)-3-methyl-7-[(5-nitropyridin-2-yl)disulfanyl]-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-9-ol
Brand Name:
Vulcanchem
CAS No.:
130178-43-7
VCID:
VC0154067
InChI:
InChI=1S/C22H23N3O4S2/c1-24-9-8-22-14-4-6-17(30-31-18-7-3-13(11-23-18)25(27)28)21(22)29-20-16(26)5-2-12(19(20)22)10-15(14)24/h2-3,5,7,11,14-15,17,21,26H,4,6,8-10H2,1H3/t14-,15+,17+,21+,22?/m0/s1
SMILES:
CN1CCC23C4C1CC5=C2C(=C(C=C5)O)OC3C(CC4)SSC6=NC=C(C=C6)[N+](=O)[O-]
Molecular Formula:
C22H23N3O4S2
Molecular Weight:
457.6 g/mol
(4R,4Ar,7R,7aS)-3-methyl-7-[(5-nitropyridin-2-yl)disulfanyl]-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-9-ol
CAS No.: 130178-43-7
Main Products
VCID: VC0154067
Molecular Formula: C22H23N3O4S2
Molecular Weight: 457.6 g/mol
CAS No. | 130178-43-7 |
---|---|
Product Name | (4R,4Ar,7R,7aS)-3-methyl-7-[(5-nitropyridin-2-yl)disulfanyl]-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-9-ol |
Molecular Formula | C22H23N3O4S2 |
Molecular Weight | 457.6 g/mol |
IUPAC Name | (4R,4aR,7R,7aS)-3-methyl-7-[(5-nitropyridin-2-yl)disulfanyl]-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-9-ol |
Standard InChI | InChI=1S/C22H23N3O4S2/c1-24-9-8-22-14-4-6-17(30-31-18-7-3-13(11-23-18)25(27)28)21(22)29-20-16(26)5-2-12(19(20)22)10-15(14)24/h2-3,5,7,11,14-15,17,21,26H,4,6,8-10H2,1H3/t14-,15+,17+,21+,22?/m0/s1 |
Standard InChIKey | RAEKUJQUZFRYFZ-HVSMRNTNSA-N |
Isomeric SMILES | CN1CCC23[C@@H]4[C@H]1CC5=C2C(=C(C=C5)O)O[C@@H]3[C@@H](CC4)SSC6=NC=C(C=C6)[N+](=O)[O-] |
SMILES | CN1CCC23C4C1CC5=C2C(=C(C=C5)O)OC3C(CC4)SSC6=NC=C(C=C6)[N+](=O)[O-] |
Canonical SMILES | CN1CCC23C4C1CC5=C2C(=C(C=C5)O)OC3C(CC4)SSC6=NC=C(C=C6)[N+](=O)[O-] |
Synonyms | 6-(5'-nitro-2'-pyridyldithio)deoxydihydromorphine NPDM |
PubChem Compound | 5487358 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume